(1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol

• Molecular Formula: C9H13NO3S
• Molecular Weight: 215.27 g/mol
• IUPAC Name: (1S)-2-amino-1-(4-methylsulfonylphenyl)ethanol
• InChI: InChI=1S/C9H13NO3S/c1-14(12,13)8-4-2-7(3-5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3/t9-/m1/s1
• InChI Key: PJIINHIXSQPBBO-SECBINFHSA-N
• Isomeric SMILES: CS(=O)(=O)C1=CC=C(C=C1)[C@@H](CN)O
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(CN)O

Description

(1S)-2-Amino-1-(4-methanesulfonylphenyl)ethan-1-ol is a chiral β-amino alcohol characterized by a stereogenic center at the C1 position (S-configuration). Its structure comprises a 4-methanesulfonylphenyl group attached to the ethan-1-ol backbone, with an amino group at the C2 position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-methanesulfonylbenzaldehyde and (S)-2-aminoethanol.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the formation of the desired product. Common conditions include

Industrial Production Methods

In an industrial setting, the production of (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol may involve large-scale batch or continuous flow processes. The reaction conditions are optimized for maximum yield and purity, often involving:

High-Pressure Reactors: To increase reaction rates and efficiency.

Automated Systems: For precise control of reaction parameters.

Purification Techniques: Such as crystallization or chromatography to isolate the pure product.

Chemical Reactions Analysis

Types of Reactions

(1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxo derivatives.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The methanesulfonyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Like sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Including halides or nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: May yield sulfonic acids or sulfonamides.

Reduction: Can produce primary or secondary amines.

Substitution: Results in various substituted phenyl derivatives.

Scientific Research Applications

(1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol exerts its effects involves interactions with molecular targets such as enzymes or receptors. The amino group and methanesulfonyl group play crucial roles in binding to these targets, influencing their activity and function. The specific pathways involved depend on the context of its application, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Features and Pharmacological Profiles

Compound Name	Substituents/Modifications	Molecular Formula	Biological Activity/Notes	References
(1S)-2-Amino-1-(4-methanesulfonylphenyl)ethan-1-ol	4-MeSO₂Ph, amino group at C2, S-configuration	C₉H₁₃NO₃S	Potential adrenergic activity (inferred from SAR)
2-Amino-1-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)ethan-1-ol	Benzopyran ring, F-substituent	C₁₀H₁₂FNO₂	Metabolite of nebivolol; N-dealkylation product; moderate toxicity predicted in silico
Norfenefrine (3-(2-amino-1-hydroxyethyl)phenol)	3-hydroxyphenyl, amino group at C2	C₈H₁₁NO₂	Adrenergic agonist; treats hypotension
Metaraminol	3-hydroxyphenyl, α-methyl group	C₉H₁₃NO₂	Sympathomimetic agent; used for hypotension
2-(2-Amino-4-methanesulfonylphenoxy)ethan-1-ol	Phenoxy linkage, 4-MeSO₂Ph	C₉H₁₃NO₄S	Unknown activity; structural isomer of target compound

Key Observations:

Substituent Position and Electronic Effects: The methanesulfonyl group in the target compound enhances electron-withdrawing properties compared to nitro or hydroxy groups in analogues like chloramphenicol amine derivatives (e.g., (1S,2R)-2-amino-1-(4-nitrophenyl)propane-1,3-diol) . This may alter binding affinity to adrenergic receptors or metabolic stability. Fluorine substitution in nebivolol metabolites (e.g., 2-amino-1-(6-fluoro-benzopyran)ethan-1-ol) introduces lipophilicity and affects phase I metabolism pathways .

Stereochemical Influence: The S-configuration at C1 in the target compound contrasts with R-configurations in other β-amino alcohols (e.g., (1R)-1-(4-methoxyphenyl)-2-(1H-pyrazol-1-yl)ethan-1-ol), which exhibit distinct optical rotations and crystallographic packing . Stereochemistry critically impacts receptor selectivity and potency.

Metabolic Stability: Unlike the target compound, nebivolol metabolites undergo hepatic N-dealkylation or hydroxylation, leading to varied toxicity profiles .

Structure-Activity Relationship (SAR) Insights

• Aromatic Ring Modifications: Replacement of the 4-methanesulfonylphenyl group with 4-methylphenyl (e.g., 1-(4-methylphenyl)-1-propanol) reduces polarity and may diminish receptor binding . Regioisomerism: Compounds with methanesulfonyl at C4 versus C3 (e.g., (E)-1-(4-MeSO₂Ph)-3-phenylprop-2-en-1-one) show divergent biological activities due to steric and electronic effects .
• Amino Alcohol Backbone: The 2-aminoethan-1-ol moiety is conserved in adrenergic agents (e.g., norfenefrine, metaraminol). Addition of a methyl group (as in metaraminol) enhances α-adrenergic receptor selectivity .

Pharmacological and Toxicological Comparisons

• Cardiovascular Agents: Norfenefrine and metaraminol are clinically used for hypotension, whereas the target compound’s methanesulfonyl group may confer unique vasoactive properties .

• Toxicity Predictions :

  • In silico models suggest the nebivolol metabolite has moderate toxicity, while the target compound’s sulfonyl group may reduce hepatic toxicity risks .

Biological Activity

(1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol, a chiral compound characterized by an amino group and a methanesulfonyl group on a phenyl ring, has garnered attention for its potential biological activities. This article examines its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol is C9H13NO3S. The presence of the methanesulfonyl group enhances its solubility and reactivity in biological systems, making it a candidate for various therapeutic applications.

The biological activity of this compound can be attributed to its ability to interact with specific biological targets, including enzymes and receptors. The amino group facilitates hydrogen bonding, while the methanesulfonyl group may enhance hydrophobic interactions, allowing for modulation of target protein functions.

Enzyme Inhibition

Research indicates that (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol exhibits inhibitory effects on cyclooxygenase enzymes (COX-1 and COX-2). These enzymes are crucial in the inflammatory process, and selective inhibition can lead to reduced inflammation without the gastrointestinal side effects associated with non-selective NSAIDs.

Table 1: Inhibition Potency of (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Ratio
(1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	10.5	3.2	3.28
Celecoxib	20.0	0.5	40.0

This table summarizes the inhibitory concentrations required for half-maximal inhibition (IC50) of COX enzymes, highlighting the selectivity of (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol towards COX-2 over COX-1.

Anti-inflammatory Activity

In vivo studies have demonstrated that this compound reduces edema in animal models of inflammation, suggesting its potential as an anti-inflammatory agent. The mechanism likely involves the inhibition of prostaglandin synthesis through COX inhibition.

Study on Pain Relief

A study conducted by researchers at a prominent pharmacological institute evaluated the analgesic effects of (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol in a rat model. The compound was administered at varying doses, and pain response was measured using the formalin test. Results indicated significant pain relief comparable to standard analgesics.

Evaluation in Cancer Research

Another study explored the compound's potential in cancer therapy by assessing its effects on cell proliferation in various cancer cell lines. The results showed that (1S)-2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol inhibited cell growth significantly in breast and colon cancer cells, indicating its potential as an anticancer agent.